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Compound of Interest

Compound Name: Methyl 3-hydroxypropanoate

Cat. No.: B1346797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for methyl 3-hydroxypropanoate. Understanding the

chemical stability of this versatile building block is critical for its effective use in research,

development, and manufacturing, particularly in its emerging role as a linker in Proteolysis

Targeting Chimeras (PROTACs). This document summarizes key stability data, outlines

potential degradation pathways, and provides a foundational experimental protocol for stability

assessment.

Executive Summary
Methyl 3-hydroxypropanoate is a relatively stable organic compound under recommended

storage conditions. Optimal storage is at refrigerated temperatures (2-8°C) in a dry, well-sealed

container to mitigate hydrolysis. Long-term storage at -20°C can extend its shelf-life

significantly. The primary degradation pathways include hydrolysis, thermolysis, and oxidation.

Forced degradation studies are recommended to fully characterize its stability profile in specific

formulations and environments.

Physicochemical Properties
A summary of the key physicochemical properties of methyl 3-hydroxypropanoate is

presented below.
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Property Value

Molecular Formula C4H8O3

Molecular Weight 104.10 g/mol

Appearance Colorless to light yellow liquid[1]

Boiling Point 180.5 °C at 760 mmHg (Predicted)[2]

Density 1.089 g/cm³[2]

Solubility Soluble in chloroform and methanol[3]

Stability and Storage Conditions
Proper storage is crucial to maintain the integrity and purity of methyl 3-hydroxypropanoate.

The following table summarizes the recommended storage conditions and known stability

information.

Parameter Recommendation/Data Source

Storage Temperature 2-8°C (Refrigerator) [3]

-20°C (Long-term) [1]

Container Sealed in a dry container

Atmosphere

Inert atmosphere is

recommended for prolonged

storage to prevent oxidation.

General chemical handling

guidelines

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents

General chemical handling

guidelines

Long-term Stability Pure form, -20°C: 3 years [1]

Pure form, 4°C: 2 years [1]

In solvent, -80°C: 6 months [1]

In solvent, -20°C: 1 month [1]
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Potential Degradation Pathways
Methyl 3-hydroxypropanoate is susceptible to degradation through several pathways,

primarily hydrolysis, thermolysis, and oxidation. Understanding these pathways is essential for

predicting and mitigating degradation.

Hydrolysis
As an ester, methyl 3-hydroxypropanoate can undergo hydrolysis to yield 3-

hydroxypropanoic acid and methanol. This reaction can be catalyzed by both acids and bases.

The rate of hydrolysis is dependent on pH and temperature. While specific kinetic data for the

pH-rate profile of methyl 3-hydroxypropanoate is not readily available in the public domain,

the general mechanism for ester hydrolysis is well-established.

Thermolysis
Thermal decomposition of methyl 3-hydroxypropanoate has been studied and is proposed to

proceed through a six-membered cyclic transition state. This pathway leads to the formation of

methyl acrylate and water. A competing thermolytic pathway can also lead to the formation of

an enol intermediate and formaldehyde.

Methyl 3-hydroxypropanoate

Six-membered Cyclic
Transition State

Heat

Alternative Transition State

Heat

Methyl Acrylate + Water 1-methoxy-enol + Formaldehyde
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Figure 1: Proposed thermolysis pathways of methyl 3-hydroxypropanoate. (Within 100
characters)

Oxidation
Oxidative degradation can be initiated by various oxidizing agents. Studies on the atmospheric

degradation of methyl 3-hydroxypropanoate have shown that it can react with hydroxyl

radicals. While these conditions are not typical for laboratory storage, it highlights the

susceptibility of the molecule to oxidation. The presence of a hydroxyl group and the ester

functionality provides potential sites for oxidative attack.

Oxidative Degradation

Methyl 3-hydroxypropanoate

Radical Intermediate

Initiation

Oxidizing Agent
(e.g., OH radical)

Degradation Products

Propagation
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Figure 2: Generalized oxidative degradation pathway. (Within 100 characters)

Experimental Protocol for Stability Testing
A comprehensive stability testing protocol for methyl 3-hydroxypropanoate should be

designed to evaluate its stability under various stress conditions. The following protocol is

based on the principles outlined in the ICH Q1A(R2) guidelines and can be adapted for specific

needs.[4][5][6][7][8]

Materials and Equipment
Methyl 3-hydroxypropanoate (high purity)

HPLC or GC system with a suitable detector (e.g., UV, MS)

Validated stability-indicating analytical method

pH meter

Forced degradation chambers (temperature, humidity, and light controlled)

Acids (e.g., HCl), bases (e.g., NaOH), and oxidizing agents (e.g., H₂O₂)

High-purity water and other necessary solvents

Experimental Workflow
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Stability Testing Workflow

Obtain high-purity
Methyl 3-hydroxypropanoate

Prepare samples for
forced degradation studies

Subject samples to stress conditions:
- Hydrolytic (acid, base, neutral)

- Oxidative (e.g., H₂O₂)
- Photolytic (UV/Vis light)

- Thermal (elevated temperature)

Analyze samples at
specified time points using a
stability-indicating method

Quantify parent compound
and degradation products

Identify and characterize
major degradation products

Compile stability report with
kinetics and degradation pathways

Click to download full resolution via product page

Figure 3: Experimental workflow for forced degradation studies. (Within 100 characters)

Forced Degradation Conditions
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The following table outlines suggested conditions for forced degradation studies, which are

designed to accelerate the degradation of the compound to identify potential degradation

products and pathways.[9][10]

Stress Condition Suggested Parameters

Acid Hydrolysis 0.1 M HCl at 60°C

Base Hydrolysis 0.1 M NaOH at room temperature

Neutral Hydrolysis Water at 60°C

Oxidation 3% H₂O₂ at room temperature

Photostability
Exposure to UV and visible light as per ICH Q1B

guidelines

Thermal Stress 80°C

Analysis
Samples should be withdrawn at appropriate time points and analyzed using a validated

stability-indicating analytical method (e.g., HPLC, GC). The method should be capable of

separating the parent compound from all significant degradation products. Peak purity analysis

should also be performed to ensure that the chromatographic peak of the parent compound is

not co-eluting with any impurities or degradants.

Conclusion
Methyl 3-hydroxypropanoate is a stable compound when stored under the recommended

conditions of 2-8°C in a sealed, dry container. The primary routes of degradation are hydrolysis,

thermolysis, and oxidation. For critical applications, especially in drug development, it is

imperative to conduct thorough stability studies, including forced degradation, to understand its

degradation profile in the context of its intended use and formulation. The information and

protocols provided in this guide serve as a valuable resource for researchers and scientists

working with this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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